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Introduction

AP39, chemically known as (10-o0x0-10-(4-(3-thioxo-3H-1,2-dithiol-
5yl)phenoxy)decyl)triphenylphosphonium bromide, is a novel small molecule designed to
deliver hydrogen sulfide (H2S) directly to mitochondria. As an endogenously produced
gasotransmitter, H2S plays a crucial role in cellular signaling, cytoprotection, and the regulation
of mitochondrial bioenergetics. However, its therapeutic application has been hampered by its
gaseous nature and lack of targeted delivery. AP39 overcomes these challenges by coupling
an HzS-donating moiety (dithiolethione) to a triphenylphosphonium (TPP*) cation, which
facilitates its accumulation within the mitochondria. This targeted delivery allows for the
localized release of H2S, minimizing off-target effects and maximizing its therapeutic potential
in a range of preclinical models of diseases associated with mitochondrial dysfunction.

Mechanism of Action

AP39's mechanism of action is centered on its ability to selectively deliver Hz2S to the
mitochondrial matrix. The positively charged TPP* cation exploits the significant negative
mitochondrial membrane potential to drive its accumulation within the mitochondria. Once
localized, the dithiolethione moiety undergoes slow hydrolysis, releasing HzS in a sustained
manner. This localized increase in mitochondrial H2S concentration has several key effects:
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e Supports Mitochondrial Bioenergetics: At low nanomolar concentrations, AP39-derived H2S
can donate electrons to the electron transport chain, specifically at the level of ubiquinone,
thereby stimulating ATP production.[1]

e Reduces Oxidative Stress: H2S is a potent antioxidant that can directly scavenge reactive
oxygen species (ROS) and enhance the activity of endogenous antioxidant enzymes.

e Modulates Signaling Pathways: AP39 has been shown to modulate key signaling pathways
involved in cellular metabolism and survival, such as the AMPK/UCP2 pathway.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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